Cas no 2171643-08-4 (4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione)

• Product Name: 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione
• CAS No: 2171643-08-4
• MF: C₁₀H₁₉NO₃S₂
• MW: 265.392760515213
• CID: 6412030
• PubChem ID: 165786005
• Update Time: 2025-11-01

4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione
• 2171643-08-4
• EN300-1644431

• Inchi： 1S/C10H19NO3S2/c11-9(3-6-16(13,14)7-4-9)10(12)2-1-5-15-8-10/h12H,1-8,11H2
• InChI Key： BIFFLXCSWRXUIB-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)(C1(CSCCC1)O)N)(=O)=O

Computed Properties

• Exact Mass: 265.08063582g/mol
• Monoisotopic Mass: 265.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 114Ų

Additional information on 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione

4-Amino-4-(3-Hydroxythian-3-yl)-1lambda6-Thiane-1,1-Dione: A Comprehensive Overview

The compound with CAS No. 2171643-08-4, commonly referred to as 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiane diones, which are known for their unique structural features and diverse biological activities. The thiane dione framework is particularly interesting due to its sulfur-containing ring system, which contributes to its stability and reactivity.

Recent studies have highlighted the potential of 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione in various applications, including drug discovery and material science. Researchers have explored its ability to act as a precursor for the synthesis of more complex molecules with enhanced bioavailability and efficacy. For instance, the amino group present in the molecule has been utilized in peptide synthesis, while the hydroxythian ring has shown promise in catalytic applications.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under mild conditions. Scientists have successfully employed it in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. The thiane dione core has also been implicated in enzyme inhibition studies, where it demonstrated selective activity against certain proteases, making it a valuable tool in drug design.

In terms of structural analysis, 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione exhibits a unique balance between rigidity and flexibility. The sulfur atoms within the thiane ring contribute to its aromaticity and stability, while the hydroxyl group introduces hydrophilic properties that enhance its solubility in polar solvents. This dual nature makes it an ideal candidate for studying molecular recognition and self-assembling systems.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the amino group plays a crucial role in stabilizing the molecule's excited states, which has implications for its use in optoelectronic materials. Additionally, the hydroxythian ring has been shown to exhibit nonlinear optical properties, further expanding its potential applications.

The synthesis of 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Key steps include the formation of the thiane ring through sulfur-based cyclization reactions and subsequent functionalization to introduce the amino and hydroxyl groups. The use of transition metal catalysts has significantly improved the efficiency of these reactions, making large-scale production more feasible.

In conclusion, 4-amino-4-(3-hydroxythian-3-yl)-1lambda6-thiane-1,1-dione is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.